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Ethyl Docetaxel Ethyl Docetaxel Ethyl Docetaxel is a derivative of Paclitaxel, an antimitotic agent that promotes the assembly of micro-tubules and inhibits their de-polymerization to free tubulin.
Brand Name: Vulcanchem
CAS No.: 154044-47-0
VCID: VC0125053
InChI: InChI=1S/C44H55NO14/c1-9-40(4,5)59-39(53)45-31(25-16-12-10-13-17-25)33(49)38(52)56-27-21-44(54)36(57-37(51)26-18-14-11-15-19-26)34-42(8,35(50)32(48)30(23(27)2)41(44,6)7)28(47)20-29-43(34,22-55-29)58-24(3)46/h10-19,27-29,31-34,36,47-49,54H,9,20-22H2,1-8H3,(H,45,53)/t27-,28-,29+,31-,32+,33+,34-,36-,42+,43-,44+/m0/s1
SMILES: CCC(C)(C)OC(=O)NC(C1=CC=CC=C1)C(C(=O)OC2CC3(C(C4C(C(CC5C4(CO5)OC(=O)C)O)(C(=O)C(C(=C2C)C3(C)C)O)C)OC(=O)C6=CC=CC=C6)O)O
Molecular Formula: C44H55NO14
Molecular Weight: 821.917

Ethyl Docetaxel

CAS No.: 154044-47-0

Cat. No.: VC0125053

Molecular Formula: C44H55NO14

Molecular Weight: 821.917

* For research use only. Not for human or veterinary use.

Ethyl Docetaxel - 154044-47-0

Specification

Description Ethyl Docetaxel is a derivative of Paclitaxel, an antimitotic agent that promotes the assembly of micro-tubules and inhibits their de-polymerization to free tubulin.
CAS No. 154044-47-0
Molecular Formula C44H55NO14
Molecular Weight 821.917
Standard InChI InChI=1S/C44H55NO14/c1-9-40(4,5)59-39(53)45-31(25-16-12-10-13-17-25)33(49)38(52)56-27-21-44(54)36(57-37(51)26-18-14-11-15-19-26)34-42(8,35(50)32(48)30(23(27)2)41(44,6)7)28(47)20-29-43(34,22-55-29)58-24(3)46/h10-19,27-29,31-34,36,47-49,54H,9,20-22H2,1-8H3,(H,45,53)/t27-,28-,29+,31-,32+,33+,34-,36-,42+,43-,44+/m0/s1
Standard InChI Key MQCPMAHSFASPOM-BGKJQISDSA-N
SMILES CCC(C)(C)OC(=O)NC(C1=CC=CC=C1)C(C(=O)OC2CC3(C(C4C(C(CC5C4(CO5)OC(=O)C)O)(C(=O)C(C(=C2C)C3(C)C)O)C)OC(=O)C6=CC=CC=C6)O)O

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